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Abstract

2-Hydroxy-6-nitrobenzaldehyde, bearing the CAS number 16855-08-6, is a valuable aromatic
aldehyde that serves as a pivotal intermediate in various domains of chemical synthesis and
materials science. Its unique trifunctional molecular architecture, featuring hydroxyl, nitro, and
aldehyde moieties on a benzene ring, offers a versatile platform for the construction of complex
organic molecules. This technical guide provides a comprehensive overview of 2-Hydroxy-6-
nitrobenzaldehyde, encompassing its physicochemical properties, detailed synthesis
protocols, and its significant applications, with a particular focus on the development of Schiff
bases and their coordination complexes. The guide further delves into the biological activities of
its derivatives, including their potential as anticancer and antimicrobial agents, and their utility
in catalysis. Experimental protocols and quantitative data are presented in a structured format
to facilitate research and development endeavors.

Physicochemical Properties

2-Hydroxy-6-nitrobenzaldehyde is a pale yellow crystalline solid.[1] Its fundamental
physicochemical properties are summarized in the table below. While some data is derived
from predictive models, experimentally determined values are included where available.
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Property Value Source
CAS Number 16855-08-6 [2]
Molecular Formula C7HsNOa4 [2]
Molecular Weight 167.12 g/mol [2]
Melting Point 554-555 °C (predicted) [1]
Boiling Point 294.9 + 30.0 °C (predicted) [1]
Density 1.500 + 0.06 g/cm3 (predicted) [1]

pKa 6.57 £ 0.25 (predicted) [1]
Appearance Pale yellow crystalline solid [1]
Storage Temperature Inert atmosphere, 2-8°C

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Hydroxy-6-
nitrobenzaldehyde. The following are typical spectral data for the compound.

'H NMR Spectrum: The proton nuclear magnetic resonance spectrum provides information
about the hydrogen atoms in the molecule.

e 13C NMR Spectrum: The carbon-13 nuclear magnetic resonance spectrum reveals the
carbon framework of the molecule.

« Infrared (IR) Spectrum: The infrared spectrum shows the characteristic vibrational
frequencies of the functional groups present in the molecule. Key absorptions are expected
for the hydroxyl (O-H), nitro (N-O), and aldehyde (C=0 and C-H) groups.

o Mass Spectrometry (MS): Mass spectrometry provides information about the mass-to-charge
ratio of the molecule and its fragments, confirming the molecular weight.

o UV-Vis Spectrum: The ultraviolet-visible spectrum shows the electronic transitions within the
molecule. Nitroaromatic compounds typically exhibit characteristic absorptions in the UV-Vis
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region. For instance, a comparative analysis of nitrobenzaldehyde isomers shows weak ntt*
transitions around 350 nm and stronger Ttrt* transitions around 300 nm and 250 nm.[3]

(Note: While the availability of these spectra is documented, specific peak assignments and
spectral images for 2-Hydroxy-6-nitrobenzaldehyde require access to dedicated spectral
databases or original research articles.)

Synthesis of 2-Hydroxy-6-nitrobenzaldehyde

Several synthetic routes to 2-Hydroxy-6-nitrobenzaldehyde have been reported. The choice
of method often depends on the availability of starting materials and the desired scale of the
reaction.

Direct Formylation of m-Nitrophenol (Duff Reaction)

A common method for the synthesis of 2-Hydroxy-6-nitrobenzaldehyde is the Duff formylation
of m-nitrophenol. This reaction introduces a formyl group onto the aromatic ring ortho to the
hydroxyl group.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve m-nitrophenol in glacial acetic acid.

o Reagent Addition: Add hexamethylenetetramine and acetic anhydride to the solution.

¢ Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and pour it into
a beaker containing ice water.

« |solation and Purification: The product will precipitate out of the solution. Collect the solid by
filtration, wash with cold water, and recrystallize from a suitable solvent such as ethanol to
obtain pure 2-Hydroxy-6-nitrobenzaldehyde.[4]

Multi-step Synthesis from p-Toluenesulfonic Acid

An alternative, multi-step synthesis allows for regioselective control. This pathway involves
protecting the para position of toluene with a sulfonic acid group, followed by dinitration,
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selective reduction, diazotization, hydrolysis, oxidation, and deprotection.

Click to download full resolution via product page

Caption: Multi-step synthesis of 2-Hydroxy-6-nitrobenzaldehyde.

Applications in Organic Synthesis: Schiff Bases and
Metal Complexes

2-Hydroxy-6-nitrobenzaldehyde is a key precursor for the synthesis of Schiff bases, which
are formed through the condensation reaction between its aldehyde group and a primary
amine. These Schiff bases are versatile ligands that can coordinate with various metal ions to
form stable complexes.

Synthesis of Schiff Bases

The general procedure for the synthesis of a Schiff base from 2-Hydroxy-6-
nitrobenzaldehyde is as follows:

 Dissolution: Dissolve 2-Hydroxy-6-nitrobenzaldehyde in a suitable solvent, such as
ethanol, in a round-bottom flask.

» Amine Addition: To this solution, add an equimolar amount of the desired primary amine, also
dissolved in ethanol.

o Catalysis: Add a few drops of a catalyst, such as glacial acetic acid, to the reaction mixture.
» Reaction: Reflux the mixture for several hours. Monitor the reaction by TLC.

 [solation: Upon completion, cool the reaction mixture. The Schiff base product often
precipitates and can be collected by filtration.

 Purification: Recrystallize the crude product from an appropriate solvent to obtain the pure
Schiff base.[5][6]
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Caption: General workflow for the synthesis of Schiff bases.

Metal Complexes of Schiff Bases

Schiff bases derived from 2-Hydroxy-6-nitrobenzaldehyde are excellent chelating agents for
a variety of metal ions. The resulting metal complexes have garnered significant interest due to
their diverse applications in catalysis and materials science.

A common method involves reacting the Schiff base ligand with a metal salt in a suitable
solvent.

» Ligand Solution: Dissolve the synthesized Schiff base in a solvent like ethanol or methanol.

o Metal Salt Solution: In a separate flask, dissolve the metal salt (e.g., acetate, chloride, or
nitrate salt of Cu(ll), Ni(Il), Co(ll), etc.) in the same solvent.

o Complexation: Slowly add the metal salt solution to the ligand solution with constant stirring.

¢ Reaction: The reaction mixture is often heated to reflux for a period to ensure complete

complexation.

 [solation: The resulting metal complex often precipitates from the solution upon cooling. It is
then collected by filtration, washed with the solvent, and dried.

Biological Activities of Derivatives

Derivatives of 2-Hydroxy-6-nitrobenzaldehyde, particularly its Schiff bases and their metal
complexes, have shown promising biological activities, making them interesting candidates for
drug development.

Anticancer Activity
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Schiff bases containing a nitro group have been investigated for their antineoplastic properties.
The mechanism of action is often attributed to the inhibition of critical signaling pathways in
cancer cells. One such pathway is the Epidermal Growth Factor Receptor (EGFR) signaling
pathway, which is frequently overactivated in various cancers, leading to uncontrolled cell
proliferation and survival.[7][8][9][10] Small molecule inhibitors can block the ATP-binding site
of the EGFR tyrosine kinase, thereby inhibiting its activity and downstream signaling.[7]
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Caption: Simplified EGFR signaling pathway and its inhibition.
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Antimicrobial Activity

Schiff base metal complexes often exhibit enhanced antimicrobial activity compared to the free
ligands. This is attributed to the chelation theory, which suggests that the polarity of the metal
ion is reduced upon complexation, increasing the lipophilicity of the complex and facilitating its
penetration through the lipid membrane of microorganisms. Potential mechanisms of
antimicrobial action include inhibition of cell wall synthesis and interference with DNA gyrase.
[11][12][13][14]

Schiff Base Metal @

enetration

Bacterial Cell Membrane

Cell Wall Synthesis Inhibition DNA Gyrase Inhibition

Bacterial Cell Lysis

Click to download full resolution via product page

Caption: Potential mechanisms of antimicrobial action.

Catalytic Applications

Metal complexes of Schiff bases derived from substituted salicylaldehydes are effective
catalysts for various organic transformations, including the oxidation of alcohols. These
complexes can catalyze the selective oxidation of primary alcohols to aldehydes and
secondary alcohols to ketones, often using environmentally benign oxidants like hydrogen
peroxide.[15][16][17][18]
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Catalytic Oxidation of Alcohols

The general workflow for the catalytic oxidation of an alcohol using a Schiff base metal complex
is outlined below.

Click to download full resolution via product page

Caption: Catalytic oxidation of alcohols workflow.

Conclusion

2-Hydroxy-6-nitrobenzaldehyde is a highly functionalized and versatile chemical intermediate
with significant potential in synthetic chemistry, drug discovery, and materials science. Its ability
to form a wide array of Schiff bases and corresponding metal complexes opens avenues for the
development of novel compounds with tailored biological and catalytic properties. This
technical guide has provided a foundational understanding of this compound, from its
fundamental properties and synthesis to its diverse applications. Further research into the
specific biological mechanisms and catalytic activities of its derivatives is warranted to fully
exploit the potential of this valuable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


http://www.sciencemadness.org/talk/viewthread.php?tid=9334
http://www.sciencemadness.org/talk/viewthread.php?tid=9334
https://www.jetir.org/papers/JETIR1801260.pdf
https://www.ijtsrd.com/papers/ijtsrd26401.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3291787/
https://www.mdpi.com/1422-0067/24/3/2651
https://www.mdpi.com/1422-0067/24/3/2651
https://pubmed.ncbi.nlm.nih.gov/36768973/
https://pubmed.ncbi.nlm.nih.gov/36768973/
https://www.mdpi.com/1420-3049/29/7/1448
https://www.mdpi.com/1420-3049/29/7/1448
https://uomustansiriyah.edu.iq/media/lectures/2/2_2019_03_29!06_09_31_PM.pptx
https://microbenotes.com/cell-wall-synthesis-inhibitors/
https://synapse.patsnap.com/article/what-are-bacterial-dna-gyrase-inhibitors-and-how-do-they-work
https://fiveable.me/key-terms/introduction-to-pharmacology/cell-wall-synthesis-inhibitors
https://asianpubs.org/index.php/ajchem/article/download/25_6_82/6813
https://www.researchgate.net/figure/Selective-oxidation-of-alcohols-by-dioxo-MoVI-Schiff-base-complex_fig1_301237733
https://www.raco.cat/index.php/afinidad/article/view/413304
https://www.raco.cat/index.php/afinidad/article/view/413304
https://dergipark.org.tr/tr/download/article-file/4362107
https://www.benchchem.com/product/b090988#2-hydroxy-6-nitrobenzaldehyde-cas-number-16855-08-6
https://www.benchchem.com/product/b090988#2-hydroxy-6-nitrobenzaldehyde-cas-number-16855-08-6
https://www.benchchem.com/product/b090988#2-hydroxy-6-nitrobenzaldehyde-cas-number-16855-08-6
https://www.benchchem.com/product/b090988#2-hydroxy-6-nitrobenzaldehyde-cas-number-16855-08-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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